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Compound of Interest

Compound Name: PRX-08066

Cat. No.: B15614581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of PRX-08066. The following step-by-step guidance is designed

to ensure the safety of laboratory personnel and the integrity of experimental work.

Hazard Identification and Safety Precautions
PRX-08066 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Precautionary Statements:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.[1]

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[1]
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Rinse mouth.[1]

Collect spillage.[1]

Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling PRX-08066.

Task Required Personal Protective Equipment

Weighing and Aliquoting (Solid)

- Disposable Nitrile or Latex Gloves- Lab Coat-

Safety Goggles or Face Shield- Respiratory

Protection (e.g., N95 or higher, especially if not

handled in a fume hood)

Solution Preparation
- Disposable Nitrile or Latex Gloves- Lab Coat-

Safety Goggles or Face Shield

General Laboratory Handling
- Disposable Nitrile or Latex Gloves- Lab Coat-

Safety Glasses

Note: Always consult your institution's specific safety guidelines and the full Safety Data Sheet

(SDS) before handling any chemical.

Operational Procedures: Step-by-Step Guidance
3.1. Designated Handling Area

All work with solid PRX-08066 and concentrated solutions should be conducted in a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

3.2. Weighing and Solution Preparation

Preparation: Before handling the compound, ensure the designated area is clean and all

necessary equipment (spatulas, weigh boats, vials, solvents) and PPE are readily available.
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Weighing:

Perform all weighing of solid PRX-08066 within a chemical fume hood.

Use a disposable weigh boat to prevent contamination of balances.

Handle the compound gently to avoid creating dust.

Dissolving:

PRX-08066 is soluble in DMSO (≥20.1 mg/mL with ultrasonic) and Ethanol (≥2.85 mg/mL

with gentle warming). It is insoluble in water.

When preparing a solution, add the solvent slowly to the solid compound to avoid

splashing.

If using sonication or gentle warming to aid dissolution, ensure the container is

appropriately sealed to prevent aerosolization.

3.3. General Handling

When working with solutions of PRX-08066, always wear appropriate gloves and a lab coat.

Avoid direct contact with the skin and eyes. In case of contact, flush the affected area with

copious amounts of water and seek medical attention.

Use positive displacement pipettes for transferring solutions to minimize aerosol generation.

Disposal Plan
Proper disposal of PRX-08066 and contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.
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Waste Type Disposal Procedure

Unused Solid PRX-08066

- Collect in a clearly labeled, sealed, and

compatible hazardous waste container.-

Dispose of through your institution's approved

hazardous waste disposal program.

Contaminated Labware (e.g., weigh boats,

pipette tips)

- Place in a designated, sealed hazardous

waste bag or container immediately after use.-

Dispose of as solid hazardous waste.

Aqueous Waste Solutions

- Due to its high aquatic toxicity, do not dispose

of PRX-08066 solutions down the drain.- Collect

all aqueous waste containing PRX-08066 in a

clearly labeled, sealed hazardous waste

container.- The container should be marked as

"Acutely Toxic to Aquatic Life."

Contaminated PPE (Gloves, etc.)

- Remove gloves and other disposable PPE

carefully to avoid self-contamination.- Dispose

of in a designated hazardous waste container.

Emergency Procedures
Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or seek immediate medical attention.

[1]
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Spill:

For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

Clean the spill area with an appropriate decontaminating agent.

For large spills, evacuate the area and contact your institution's emergency response

team.

Experimental Workflow
The following diagram outlines the standard workflow for safely handling PRX-08066 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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